Cas no 1393176-03-8 ((S)-1-(1-Phenyl-1H-benzo[D]imidazol-2-YL)ethanamine)

• Product Name: (S)-1-(1-Phenyl-1H-benzo[D]imidazol-2-YL)ethanamine
• CAS No: 1393176-03-8
• MF: C₁₅H₁₅N₃
• MW: 237.299702882767
• CID: 2773815
• PubChem ID: 68157455
• Update Time: 2025-10-29

(S)-1-(1-Phenyl-1H-benzo[D]imidazol-2-YL)ethanamine Chemical and Physical Properties

Names and Identifiers

• 1393176-03-8
• PYHXHXAQVLKMDM-NSHDSACASA-N
• (1S)-1-(1-phenyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine
• SCHEMBL11901164
• (S)-1-(1-PHENYL-1H-BENZO[D]IMIDAZOL-2-YL)ETHANAMINE
• DTXSID50738109
• (1S)-1-(1-Phenyl-1H-benzimidazol-2-yl)ethan-1-amine
• (S)-1-(1-Phenyl-1H-benzo[D]imidazol-2-YL)ethanamine

• Inchi： 1S/C15H15N3/c1-11(16)15-17-13-9-5-6-10-14(13)18(15)12-7-3-2-4-8-12/h2-11H,16H2,1H3/t11-/m0/s1
• InChI Key： PYHXHXAQVLKMDM-NSHDSACASA-N
• SMILES： N1(C2C=CC=CC=2)C2C=CC=CC=2N=C1[C@H](C)N

Computed Properties

• Exact Mass: 237.126597491Da
• Monoisotopic Mass: 237.126597491Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on (S)-1-(1-Phenyl-1H-benzo[D]imidazol-2-YL)ethanamine

Introduction to (S)-1-(1-Phenyl-1H-benzo[D]imidazol-2-yl)ethanamine (CAS No. 1393176-03-8)

The compound (S)-1-(1-Phenyl-1H-benzo[D]imidazol-2-yl)ethanamine, identified by the CAS number 1393176-03-8, represents a significant advancement in the field of pharmaceutical chemistry. This enantiomerically pure amine derivative has garnered considerable attention due to its unique structural properties and promising biological activities. The molecule features a benzo[D]imidazole core, a scaffold that is widely recognized for its role in various pharmacological applications, particularly in the development of drugs targeting neurological and inflammatory disorders.

The benzo[D]imidazole moiety, characterized by its fused ring system consisting of a benzene ring and an imidazole ring, contributes to the compound's ability to interact with biological targets in a highly specific manner. This structural motif is known to exhibit significant affinity for certain protein receptors and enzymes, making it a valuable component in the design of therapeutic agents. The presence of a phenyl group at the 1-position of the benzo[D]imidazole ring further enhances the compound's pharmacological potential by influencing its electronic properties and solubility characteristics.

In recent years, there has been a growing interest in the development of enantiomerically pure compounds for pharmaceutical use. The (S)-configuration of the amine group in (S)-1-(1-Phenyl-1H-benzo[D]imidazol-2-yl)ethanamine is particularly noteworthy, as it ensures that the compound interacts with biological targets in a predictable and controlled manner. This specificity is crucial for achieving desired therapeutic effects while minimizing off-target interactions, which can lead to adverse side effects.

The compound's potential applications extend to several therapeutic areas. One of the most promising areas is in the treatment of neurological disorders. Studies have indicated that benzo[D]imidazole derivatives can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. The (S)-enantiomer of this compound has shown potential in preclinical models as a modulator of these systems, suggesting its utility in the development of drugs for conditions such as depression, anxiety, and neurodegenerative diseases.

Additionally, research has explored the anti-inflammatory properties of benzo[D]imidazole derivatives. Chronic inflammation is a key factor in numerous diseases, including cardiovascular disorders, arthritis, and certain types of cancer. The ability of (S)-1-(1-Phenyl-1H-benzo[D]imidazol-2-yl)ethanamine to interact with inflammatory pathways has been demonstrated in vitro and in vivo studies, highlighting its potential as an anti-inflammatory agent. These findings are particularly relevant given the increasing prevalence of inflammatory diseases worldwide.

The synthesis of enantiomerically pure compounds like (S)-1-(1-Phenyl-1H-benzo[D]imidazol-2-yl)ethanamine presents unique challenges due to the need for high stereochemical control during the synthetic process. Advances in chiral resolution techniques and asymmetric synthesis have made it possible to produce such compounds with high enantiomeric purity. These techniques not only enhance the pharmacological efficacy of the compounds but also improve their safety profiles by reducing the likelihood of unwanted side effects.

In conclusion, (S)-1-(1-Phenyl-1H-benzo[D]imidazol-2-yl)ethanamine (CAS No. 1393176-03-8) represents a significant advancement in pharmaceutical chemistry with promising applications in treating neurological and inflammatory disorders. Its unique structural features and enantiopurity make it a valuable candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this are poised to play a crucial role in addressing some of today's most pressing medical challenges.